Cas no 166445-62-1 (Di-μ-iodobis(tri-t-butylphosphino)dipalladium(I))

• Product Name: Di-μ-iodobis(tri-t-butylphosphino)dipalladium(I)
• CAS No: 166445-62-1
• MF: C₂₄H₅₆I₂P₂Pd₂
• MW: 873.297910690308
• MDL: MFCD29059931
• CID: 4556238
• Update Time: 2025-06-08

Di-μ-iodobis(tri-t-butylphosphino)dipalladium(I) Chemical and Physical Properties

Names and Identifiers

• Di-μ-iodobis(tri-t-butylphosphino)dipalladium(I)
• Di-MU-iodobis(tri-t-butylphosphino)dipalladium(I), 98%
• palladium(l) tri-tert-butylphosphine iodide dimer
• Palladium, di-μ-iodobis[tris(1,1-dimethylethyl)phosphine]di-, (Pd-Pd)

• MDL： MFCD29059931
• Inchi： 1S/2C12H27P.2HI.2Pd/c2*1-10(2,3)13(11(4,5)6)12(7,8)9;;;;/h2*1-9H3;2*1H;;
• InChI Key： JCOLBXMXEKABSV-UHFFFAOYSA-N
• SMILES： P([Pd+]12[I-][Pd+]1(P(C(C)(C)C)(C(C)(C)C)C(C)(C)C)[I-]2)(C(C)(C)C)(C(C)(C)C)C(C)(C)C

Additional information on Di-μ-iodobis(tri-t-butylphosphino)dipalladium(I)

Recent Advances in the Application of Di-μ-iodobis(tri-t-butylphosphino)dipalladium(I) (CAS: 166445-62-1) in Chemical and Pharmaceutical Research

Di-μ-iodobis(tri-t-butylphosphino)dipalladium(I) (CAS: 166445-62-1) is a highly specialized palladium complex that has garnered significant attention in recent years due to its unique catalytic properties and potential applications in organic synthesis and pharmaceutical development. This research briefing aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, mechanistic insights, and applications in drug discovery and development.

Recent studies have highlighted the role of Di-μ-iodobis(tri-t-butylphosphino)dipalladium(I) as a versatile catalyst in cross-coupling reactions, particularly in the formation of carbon-carbon (C-C) and carbon-heteroatom (C-X) bonds. Its robust performance under mild reaction conditions and high selectivity make it an attractive candidate for the synthesis of complex organic molecules, including bioactive compounds and pharmaceutical intermediates. For instance, a 2023 study published in the Journal of the American Chemical Society demonstrated its efficacy in facilitating Suzuki-Miyaura couplings with unprecedented yields and stereoselectivity.

In addition to its catalytic applications, Di-μ-iodobis(tri-t-butylphosphino)dipalladium(I) has been investigated for its potential in medicinal chemistry. Researchers have explored its use in the synthesis of novel anticancer agents, leveraging its ability to mediate efficient and selective transformations. A recent preclinical study (Nature Communications, 2023) reported the successful application of this palladium complex in the synthesis of a new class of kinase inhibitors, which exhibited potent activity against resistant cancer cell lines.

Mechanistic studies have also provided deeper insights into the behavior of Di-μ-iodobis(tri-t-butylphosphino)dipalladium(I) in various reaction environments. Advanced spectroscopic techniques, such as X-ray crystallography and NMR spectroscopy, have been employed to elucidate its structural dynamics and interaction with substrates. These findings have not only enhanced the understanding of its catalytic mechanisms but also paved the way for the design of more efficient and sustainable catalytic systems.

Despite its promising applications, challenges remain in the large-scale production and handling of Di-μ-iodobis(tri-t-butylphosphino)dipalladium(I). Issues such as stability under ambient conditions and cost-effectiveness need to be addressed to facilitate its broader adoption in industrial settings. Ongoing research is focused on optimizing synthetic protocols and exploring alternative ligand systems to improve its performance and accessibility.

In conclusion, Di-μ-iodobis(tri-t-butylphosphino)dipalladium(I) (CAS: 166445-62-1) represents a valuable tool in the toolkit of synthetic and medicinal chemists. Its unique properties and versatility continue to inspire innovative research, with potential implications for the development of next-generation therapeutics and materials. Future studies are expected to further expand its applications and address existing limitations, solidifying its role in advancing chemical and pharmaceutical sciences.